Cas no 1749-71-9 (5-Methoxy-4-methylpyrimidin-2-amine)

5-Methoxy-4-methylpyrimidin-2-amine is a pyrimidine derivative with a methoxy group at the 5-position and a methyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-donating methoxy and methyl substituents, enhance its reactivity in nucleophilic substitution and cross-coupling reactions. The amine group at the 2-position provides a functional handle for further derivatization. This compound is valued for its stability, purity, and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science applications.

5-Methoxy-4-methylpyrimidin-2-amine structure

1749-71-9 structure

Product Name:5-Methoxy-4-methylpyrimidin-2-amine

CAS No:1749-71-9

MF:C₆H₉N₃O

MW:139.155160665512

MDL:MFCD18377707

CID:118040

PubChem ID:45080523

Update Time:2025-10-17

5-Methoxy-4-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidinamine,5-methoxy-4-methyl-
- 5-methoxy-4-methylpyrimidin-2-amine
- Pyrimidine, 2-amino-5-methoxy-4-methyl- (7CI,8CI)
- 5-Methoxy-4-methyl-2-pyrimidinamine
- 2-Pyrimidinamine, 5-methoxy-4-methyl-
- AS-63013
- EN300-749539
- CS-0199649
- FD10682
- SB57113
- MFCD18377707
- 1749-71-9
- AKOS006339672
- SCHEMBL26104307
- 5-Methoxy-4-methylpyrimidin-2-amine
- MDL： MFCD18377707
- Inchi： 1S/C6H9N3O/c1-4-5(10-2)3-8-6(7)9-4/h3H,1-2H3,(H2,7,8,9)
- InChI Key： CHFIUTHZJHXEKJ-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=C(N)N=C1C

Computed Properties

Exact Mass: 139.07467
Monoisotopic Mass: 139.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 61

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 313.3±34.0 °C at 760 mmHg
Flash Point: 143.3±25.7 °C
PSA: 61.03
Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Methoxy-4-methylpyrimidin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Methoxy-4-methylpyrimidin-2-amine Pricemore >>

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